Cas no 1921245-28-4 ((1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine)

• Product Name: (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine
• CAS No: 1921245-28-4
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5253547
• Update Time: 2025-10-29

(1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine
• (1S,2S)-2-methyl-1-(3-methyl-1H-1,2,4-triazol-5-yl)butan-1-amine
• CID 94191707

• Inchi： 1S/C8H16N4/c1-4-5(2)7(9)8-10-6(3)11-12-8/h5,7H,4,9H2,1-3H3,(H,10,11,12)/t5-,7-/m0/s1
• InChI Key： VGMXCYGOFAIOLY-FSPLSTOPSA-N
• SMILES： N[C@H](C1=NNC(C)=N1)[C@@H](C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 1
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine

Comprehensive Overview of (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine (CAS No. 1921245-28-4)

The compound (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine (CAS No. 1921245-28-4) is a specialized chiral amine derivative featuring a 1,2,4-triazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The stereochemistry at the 1S,2S positions plays a crucial role in its interactions with biological targets, making it particularly valuable for enantioselective synthesis.

Recent trends in drug discovery highlight the growing demand for chiral amine intermediates like (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine. Researchers are actively exploring its applications in developing novel kinase inhibitors and antimicrobial agents, aligning with the global push for targeted therapies. The presence of the 5-methyl-1H-1,2,4-triazole group enhances hydrogen bonding capabilities, a feature frequently searched in relation to "drug-likeness" and "molecular docking" studies.

From a synthetic chemistry perspective, this compound serves as an excellent example of stereocontrolled amination techniques. Its butan-1-amine backbone allows for diverse functionalization, addressing common search queries about "tailorable chiral scaffolds." The methyl groups at both the triazole and butyl chain contribute to improved metabolic stability - a key consideration in modern medicinal chemistry workflows frequently discussed in AI-driven drug design forums.

The commercial availability of CAS 1921245-28-4 has increased substantially, reflecting its utility in high-throughput screening libraries. Analytical data shows particular interest from researchers investigating "fragment-based drug discovery" and "allosteric modulator development," with the 1,2,4-triazole ring system being a recurring structural motif in these applications. Proper handling requires standard laboratory precautions, though it doesn't fall under restricted substance categories.

Quality specifications for (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine typically emphasize enantiomeric excess (>98% ee), with HPLC and chiral column separation methods being prevalent topics in analytical chemistry discussions. The compound's stability under various pH conditions makes it suitable for diverse formulation studies, answering frequent queries about "amine-protecting group strategies" in organic synthesis.

Emerging publications suggest potential applications of this chiral amine in asymmetric catalysis, particularly for constructing β-amino acid derivatives. This connects with trending searches about "green chemistry approaches" and "atom-economical transformations." The methyl-triazole component may contribute to metal-ligand interactions, making it relevant to current investigations into sustainable catalytic systems.

Regulatory status evaluations confirm that CAS 1921245-28-4 isn't classified as hazardous under major chemical inventories, though proper laboratory safety protocols should always be followed. Storage recommendations generally suggest inert atmosphere conditions to preserve the compound's stereochemical integrity, addressing common concerns about "chiral compound stability" in research settings.

The synthesis of (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine often involves multi-step sequences starting from chiral pool materials or through asymmetric synthesis routes. Recent patent literature reveals innovative approaches to its preparation, coinciding with increased searches for "stereoselective amination methods" and "triazole-containing pharmacophores."

Market analysis indicates growing demand for this specialty chemical, particularly from contract research organizations focusing on CNS drug development. The compound's logP value and hydrogen bond donor/acceptor count make it suitable for blood-brain barrier penetration studies - a hot topic in neuropharmacology research circles.

Future research directions for (1S,2S)-2-Methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)butan-1-amine may explore its potential in prodrug design and bioconjugation strategies. The presence of both nucleophilic (amine) and heterocyclic (triazole) functionalities enables diverse chemical modifications, aligning with current interests in "targeted drug delivery systems" and "biocompatible linkers."